Cas no 654663-59-9 (2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, hentriacontyl ester, (2E)-)

• Product Name: 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, hentriacontyl ester, (2E)-
• CAS No: 654663-59-9
• MF: C₄₀H₇₀O₄
• MW: 614.98141336441
• CID: 398773
• PubChem ID: 71375800
• Update Time: 2025-04-19

2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, hentriacontyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, hentriacontyl ester, (2E)-
• hentriacontyl 3-(3,4-dihydroxyphenyl)prop-2-enoate
• 654663-59-9
• DTXSID00798531

• Inchi： 1S/C40H70O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-35-44-40(43)34-32-37-31-33-38(41)39(42)36-37/h31-34,36,41-42H,2-30,35H2,1H3
• InChI Key： VIXBRBZKDOADEE-UHFFFAOYSA-N
• SMILES： O(C(C=CC1C=CC(=C(C=1)O)O)=O)CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 614.52741071g/mol
• Monoisotopic Mass: 614.52741071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 44
• Rotatable Bond Count: 33
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 18.2
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives